1-[(3,4-dimethoxyphenyl)acetyl]-4-(2-methoxyphenyl)piperazine

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-1-[4-(2-methoxyphenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H26N2O4/c1-25-18-7-5-4-6-17(18)22-10-12-23(13-11-22)21(24)15-16-8-9-19(26-2)20(14-16)27-3/h4-9,14H,10-13,15H2,1-3H3
• InChI Key: BVTPMFHJUJAWRO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)N2CCN(CC2)C3=CC=CC=C3OC)OC
• Molecular Formula: C21H26N2O4
• DSSTOX Substance ID: DTXSID201328570
• Molecular Weight: 370.4 g/mol
• Solubility: 51.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 346700-03-6

Description

1-[(3,4-dimethoxyphenyl)acetyl]-4-(2-methoxyphenyl)piperazine, also known as DMPP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic properties. DMPP belongs to the class of piperazine derivatives and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-[(3,4-dimethoxyphenyl)acetyl]-4-(2-methoxyphenyl)piperazine is not fully understood. However, it is believed to act on the serotonergic and dopaminergic systems in the brain, which are involved in the regulation of mood, behavior, and cognition.
Biochemical and Physiological Effects:
1-[(3,4-dimethoxyphenyl)acetyl]-4-(2-methoxyphenyl)piperazine has been found to exhibit a range of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters involved in the regulation of mood and behavior. 1-[(3,4-dimethoxyphenyl)acetyl]-4-(2-methoxyphenyl)piperazine has also been found to modulate the activity of GABA receptors, which are involved in the regulation of anxiety and stress.

Advantages and Limitations for Lab Experiments

1-[(3,4-dimethoxyphenyl)acetyl]-4-(2-methoxyphenyl)piperazine has several advantages for lab experiments, including its ease of synthesis and its well-characterized pharmacological profile. However, there are also some limitations to its use in lab experiments, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 1-[(3,4-dimethoxyphenyl)acetyl]-4-(2-methoxyphenyl)piperazine. One area of research is the investigation of its potential use in the treatment of neurological disorders such as schizophrenia and depression. Another area of research is the development of new synthetic methods for 1-[(3,4-dimethoxyphenyl)acetyl]-4-(2-methoxyphenyl)piperazine that could improve its efficacy and reduce its potential toxicity. Additionally, further studies are needed to fully understand its mechanism of action and its potential side effects.
Conclusion:
In conclusion, 1-[(3,4-dimethoxyphenyl)acetyl]-4-(2-methoxyphenyl)piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic properties. It has been found to exhibit a range of biochemical and physiological effects and has been investigated for its potential use in the treatment of neurological disorders. While there are some limitations to its use in lab experiments, there are also several future directions for its study that could lead to the development of new and effective treatments for these disorders.

Synthesis Methods

1-[(3,4-dimethoxyphenyl)acetyl]-4-(2-methoxyphenyl)piperazine can be synthesized using a variety of methods, including the reaction of 1-(3,4-dimethoxyphenyl)acetyl chloride with 4-(2-methoxyphenyl)piperazine in the presence of a base such as triethylamine. Another method involves the reaction of 1-(3,4-dimethoxyphenyl)acetyl chloride with 4-(2-methoxyphenyl)piperazine in the presence of a catalyst such as palladium on carbon.

Scientific Research Applications

1-[(3,4-dimethoxyphenyl)acetyl]-4-(2-methoxyphenyl)piperazine has been the subject of several scientific studies due to its potential therapeutic properties. It has been found to exhibit antinociceptive, anxiolytic, and antidepressant effects in animal models. 1-[(3,4-dimethoxyphenyl)acetyl]-4-(2-methoxyphenyl)piperazine has also been investigated for its potential use in the treatment of schizophrenia and other neurological disorders.